N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-2-chloro-N-[(2-methoxyphenyl)methyl]quinoline-4-carboxamide

• IUPAC Name: N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-2-chloro-N-[(2-methoxyphenyl)methyl]quinoline-4-carboxamide
• InChI: InChI=1S/C26H26ClN5O4/c1-3-4-13-31-23(28)22(24(33)30-26(31)35)32(15-16-9-5-8-12-20(16)36-2)25(34)18-14-21(27)29-19-11-7-6-10-17(18)19/h5-12,14H,3-4,13,15,28H2,1-2H3,(H,30,33,35)
• InChI Key: UZLIWKXJGUYCJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C(=O)NC1=O)N(CC2=CC=CC=C2OC)C(=O)C3=CC(=NC4=CC=CC=C43)Cl)N
• Molecular Formula: C26H26ClN5O4
• Molecular Weight: 508.0 g/mol

Description

N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-2-chloro-N-[(2-methoxyphenyl)methyl]quinoline-4-carboxamide is a useful research compound. Its molecular formula is C26H26ClN5O4 and its molecular weight is 507.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymorphic Modifications and Diuretic Properties

Research on polymorphic modifications of a 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, a compound with strong diuretic properties, could be relevant. These compounds have been investigated for their potential as new hypertension remedies. Two polymorphic forms were found, with differences in crystal packing and structural organization, indicating the importance of structural analysis in the development of pharmaceutical agents (Shishkina et al., 2018).

Antiallergy and Antimicrobial Agents

Studies on quinoline derivatives as antiallergy agents show the synthesis of over 50 new 3,4-dihydro-4-oxopyrimido[4,5-b]quinoline-2-carboxylic acid derivatives, with several demonstrating significant intravenous activity. The presence of a carboxylic acid moiety and ester forms were found to afford optimal potency for antiallergy activity, highlighting the role of structural features in medicinal efficacy (Althuis et al., 1980).

Another study synthesized novel pyrazolo[3,4-d]pyrimidine derivatives as potential antimicrobial agents, further illustrating the chemical versatility of pyrimidine derivatives and their potential in addressing microbial resistance (Holla et al., 2006).

ATM Kinase Inhibition for Cancer Therapy

The discovery of novel 3-quinoline carboxamides as potent, selective, and orally bioavailable inhibitors of the ataxia telangiectasia mutated (ATM) kinase presents a significant advancement. These compounds offer a promising approach for cancer therapy, specifically in enhancing the efficacy of DNA damage-inducing agents like irinotecan in disease-relevant models (Degorce et al., 2016).